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Compound of Interest

Compound Name: 1-Cyclopentyl-4-nitrosopiperazine

Cat. No.: B1601858

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Cyclopentyl-4-nitrosopiperazine, a secondary N-nitrosamine, has garnered significant
attention within the pharmaceutical industry as a potential genotoxic impurity. This technical
guide provides a comprehensive overview of its chemical identity, properties, synthesis, and
biological implications. It is intended to serve as a critical resource for professionals engaged in
drug development, quality control, and toxicological research, offering detailed experimental
protocols and insights into its metabolic activation and analytical detection.

Chemical Identity and Structure

1-Cyclopentyl-4-nitrosopiperazine is a chemical compound characterized by a piperazine
ring functionalized with a cyclopentyl group at one nitrogen and a nitroso group at the other.[1]

» IUPAC Name: 1-cyclopentyl-4-nitrosopiperazine[2][3]

¢ Synonyms: N-Nitroso Cyclopentylpiperazine (CPNP), Piperazine, 1-cyclopentyl-4-nitroso-[4]
[51[6][7]

« CAS Number: 61379-66-6[2][3][8]

The chemical structure of 1-Cyclopentyl-4-nitrosopiperazine is presented below:
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General Formation Pathway of 1-Cyclopentyl-4-nitrosopiperazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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